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Compound of Interest

Compound Name: 2,6-Dihydroxy-3-cyanopyridine

Cat. No.: B1208358

An In-depth Technical Guide to 2,6-
Dihydroxynicotinonitrile

This technical guide provides a comprehensive overview of 2,6-Dihydroxynicotinonitrile,
including its alternative names, chemical structure, relevant quantitative data, a detailed
experimental protocol for its synthesis, and a visualization of its potential role in signaling
pathways. This document is intended for researchers, scientists, and professionals in the field
of drug development.

Alternative Names and Identification

2,6-Dihydroxynicotinonitrile is known by several alternative names in scientific literature and
chemical databases. A consolidated list of these synonyms is provided below for easy
reference and cross-verification.
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Type Name
Systematic Name 2-hydroxy-6-o0xo-1H-pyridine-3-carbonitrile
Common Name 2,6-Dihydroxynicotinonitrile
Synonym 2,6-dihydroxy-3-cyanopyridine[1][2][3][4][5]
Synonym 2,6-Dihydroxypyridine-3-carbonitrile[1][3]
Synonym 3-Cyano-2,6-dihydroxypyridine[1][2][3][4]
1,2,5,6-Tetrahydro-2,6-dioxo-3-
Synonym . .
pyridinecarbonitrile[1][3]
1,2-Dihydro-6-hydroxy-2-oxo-3-
Synonym - L
pyridinecarbonitrile[1][3]
2-Hydroxy-6-oxo-1,6-dihydropyridine-3-
Synonym o
carbonitrile[1][3]
Synonym 3-Cyano-6-hydroxy-2(1H)-pyridinone[3]
CAS Number 35441-10-2[3][4]
Molecular Formula CeHaN202[1][4]
Molecular Weight 136.11 g/mol [1][4]

Chemical Structure

The chemical structure of 2,6-Dihydroxynicotinonitrile is depicted below. The molecule consists
of a dihydroxypyridine ring with a nitrile group substituted at the 3-position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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